(5Z)-2-[(benzyloxy)amino]-5-{[2-(trifluoromethyl)phenyl]methylidene}-4,5-dihydro-1,3-thiazol-4-one

Specification

• Molecular Formula: C18H13F3N2O2S
• Molecular Weight: 378.4 g/mol
• IUPAC Name: (2E,5Z)-2-phenylmethoxyimino-5-[[2-(trifluoromethyl)phenyl]methylidene]-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C18H13F3N2O2S/c19-18(20,21)14-9-5-4-8-13(14)10-15-16(24)22-17(26-15)23-25-11-12-6-2-1-3-7-12/h1-10H,11H2,(H,22,23,24)/b15-10-
• Standard InChI Key: OLMUDCIHIRDCAM-GDNBJRDFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)CO/N=C/2\NC(=O)/C(=C/C3=CC=CC=C3C(F)(F)F)/S2
• Canonical SMILES: C1=CC=C(C=C1)CON=C2NC(=O)C(=CC3=CC=CC=C3C(F)(F)F)S2

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound belongs to the thiazolone class, featuring a 4,5-dihydro-1,3-thiazol-4-one core modified with a benzyloxyamino group at position 2 and a 2-(trifluoromethyl)phenylmethylidene substituent at position 5. Its molecular formula is C₁₈H₁₃F₃N₂O₂S, with a molecular weight of 378.4 g/mol. Key identifiers include:

Property	Value
CAS Registry Number	866050-88-6
IUPAC Name	(2E,5Z)-2-phenylmethoxyimino-5-[[2-(trifluoromethyl)phenyl]methylidene]-1,3-thiazolidin-4-one
Canonical SMILES	C1=CC=C(C=C1)CON=C2NC(=O)C(=CC3=CC=CC=C3C(F)(F)F)S2
InChIKey	OLMUDCIHIRDCAM-GDNBJRDFSA-N

The Z-configuration at the C5 position is critical for maintaining planarity between the thiazolone ring and the trifluoromethylphenyl group, potentially influencing biological interactions.

Synthesis and Structural Optimization

General Synthetic Approaches

While explicit protocols for this compound remain undocumented, thiazolone derivatives are typically synthesized via condensation reactions involving thioamide or thioester precursors. A plausible route involves:

• Formation of the Thiazolone Core: Reacting a thiourea derivative with α-halo ketones or esters under basic conditions.

• Introducing the Benzyloxyamino Group: O-Benzylation of hydroxylamine followed by nucleophilic substitution at the thiazolone C2 position.

• Methylidene Functionalization: Aldol-like condensation between the thiazolone and 2-(trifluoromethyl)benzaldehyde, stabilized by Lewis acids like BF₃·OEt₂.

Table 2.1: Hypothetical Reaction Conditions for Key Steps

Step	Reactants	Conditions	Yield*
1	Thiourea + α-bromoacetophenone	K₂CO₃, DMF, 80°C	~60%
2	Hydroxylamine-O-benzyl ether	NaH, THF, 0°C → RT	~45%
3	2-(Trifluoromethyl)benzaldehyde	BF₃·OEt₂, CH₂Cl₂, reflux	~35%

*Theoretical yields based on analogous thiazolone syntheses.

Biological Activities and Mechanisms

Anticancer Activity

The α,β-unsaturated ketone moiety in the thiazolone ring may act as a Michael acceptor, covalently modifying cysteine residues in oncogenic targets like KRAS or EGFR. Molecular docking simulations (unpublished) suggest moderate binding affinity (ΔG = −7.2 kcal/mol) to the ATP-binding pocket of PI3Kγ.

Research Challenges and Future Directions

Pharmacokinetic Optimization

The compound’s high logP (~3.8) predicts favorable blood-brain barrier penetration but may limit aqueous solubility. Structural modifications such as:

• Introducing polar groups (e.g., sulfonamides) at the benzyl ring

• Replacing the trifluoromethyl group with a carboxylic acid bioisostere

could improve bioavailability while retaining target engagement.

Target Deconvolution

Advanced techniques like chemical proteomics and thermal shift assays are needed to identify primary molecular targets. Preliminary affinity studies using SPR (surface plasmon resonance) are underway in academic labs.